molecular formula C19H12BrFN2OS B2940253 7-(4-bromophenyl)-3-(3-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one CAS No. 1206986-31-3

7-(4-bromophenyl)-3-(3-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

Cat. No. B2940253
CAS RN: 1206986-31-3
M. Wt: 415.28
InChI Key: CEBHRCOKNVHGCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(4-bromophenyl)-3-(3-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a thienopyrimidine-based inhibitor that has been shown to exhibit potent activity against specific protein kinases.

Scientific Research Applications

Synthesis and Biological Activity

  • Synthesis Techniques : Innovative synthesis techniques for thieno[3,2-d]pyrimidine derivatives and their biological activities have been explored. One approach includes microwave-assisted synthesis for efficient and rapid production of fluorinated coumarin–pyrimidine hybrids, demonstrating potent anticancer activities and DNA cleavage capabilities (Hosamani, Reddy, & Devarajegowda, 2015). Additionally, a green synthesis route utilizing a catalytic four-component reaction has been reported, showcasing an eco-friendly method to obtain thieno[2,3-d]pyrimidin-4(3H)-ones (Shi et al., 2018).

  • Antimicrobial and Antifungal Activity : Studies have synthesized new thieno[2,3-d]pyrimidin-4(3H)-one derivatives, testing their antibacterial and antifungal activities. Certain derivatives have shown higher antifungal activity than fluconazole against Candida species and exhibited notable antibacterial activity against both Gram-positive and Gram-negative bacteria (Kahveci, Doğan, Menteşe, Sellitepe, & Kart, 2020).

  • Anticancer Activity : The anticancer activity of fluorinated coumarin–pyrimidine hybrids has been evaluated against human cancer cell lines, revealing significant cytotoxicity with some compounds exhibiting activity comparable to or more potent than the standard drug Cisplatin (Hosamani et al., 2015).

Synthesis and Characterization

  • Novel Synthesis Methods : Research has introduced novel synthesis methods for constructing thieno[2,3-d]pyrimidine frameworks. This includes the synthesis of [1]benzothieno[3,2-d]pyrimidines with electron-donating substituents and the development of efficient synthesis strategies for pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5-ones, potentially as antimicrobial agents (Bridges & Zhou, 1997); (Farghaly & Hassaneen, 2013).

Antimicrobial and Antifungal Activities

  • Exploring Antimicrobial Potentials : The development of thieno[3,2-d]pyrimidine derivatives has been geared towards evaluating their antimicrobial and antifungal potentials. Specific derivatives have shown promise against a range of pathogenic bacteria and fungi, highlighting the therapeutic potential of these compounds in addressing resistant microbial strains (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

properties

IUPAC Name

7-(4-bromophenyl)-3-[(3-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H12BrFN2OS/c20-14-6-4-13(5-7-14)16-10-25-18-17(16)22-11-23(19(18)24)9-12-2-1-3-15(21)8-12/h1-8,10-11H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEBHRCOKNVHGCA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)F)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H12BrFN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-(4-bromophenyl)-3-(3-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.